Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC†
New Journal of Chemistry Pub Date: 2020-09-18 DOI: 10.1039/D0NJ03270K
Abstract
Loading metal on N-doped oxides is advantageous to improving catalytic activity. Here, a highly active and stable nanocatalyst consisting of Pd supported N–CeO2 was prepared for hydrogen oxidation. An N–CeO2@Pd/C electrode provided better electrocatalytic properties and PEMFC achievement in relation to its counterparts, which were contributed by highly reactive species (Ce3+ and oxygen vacancies) present in the obtained electrocatalyst. Our findings are comparable to the benchmark Pt/C.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 16514-83-3
